1-(4-Ethoxyphenyl)-3-((2-(furan-2-yl)pyridin-3-yl)methyl)urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[[2-(furan-2-yl)pyridin-3-yl]methyl]urea
• InChI: InChI=1S/C19H19N3O3/c1-2-24-16-9-7-15(8-10-16)22-19(23)21-13-14-5-3-11-20-18(14)17-6-4-12-25-17/h3-12H,2,13H2,1H3,(H2,21,22,23)
• InChI Key: YMJMPIHHLSZCML-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NCC2=C(N=CC=C2)C3=CC=CO3
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

1-(4-Ethoxyphenyl)-3-((2-(furan-2-yl)pyridin-3-yl)methyl)urea is a compound that has been widely studied for its potential applications in the field of scientific research. This compound is a member of the pyridine-urea family and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Derivative Synthesis : Research has led to the development of new pyridine and naphthyridine derivatives, showcasing the versatility of these compounds in synthesizing novel chemical entities. The study by Abdelrazek et al. (2010) details the synthesis of compounds through dimerization reactions and coupling with arene diazonium salts, highlighting the chemical flexibility and potential for creating diverse molecular structures Abdelrazek et al., 2010.

• Molecular Complexation for Nonlinear Optics : A study by Muthuraman et al. (2001) demonstrates the application of molecular complexation in designing noncentrosymmetric structures for nonlinear optics. This involves ideal orientation of chromophores linked by hydrogen bonds, showcasing the material science applications of such compounds Muthuraman et al., 2001.

• Antiprotozoal Agents : Compounds similar to the one have been explored for their antiprotozoal activity. Ismail et al. (2004) synthesized a series of compounds showing strong DNA affinities and significant in vitro and in vivo antiprotozoal activities, demonstrating the potential of these compounds in medicinal chemistry Ismail et al., 2004.

Applications in Drug Discovery and Development

• Flexible Ureido Compounds as Acetylcholinesterase Inhibitors : Vidaluc et al. (1995) synthesized flexible ureido compounds, assessing their potential as acetylcholinesterase inhibitors. This work contributes to the understanding of how altering the chemical structure of ureido compounds can affect their biological activity and potential therapeutic applications Vidaluc et al., 1995.

Advanced Material Science

• Hydrogel Formation for Material Science : Lloyd and Steed (2011) investigated the formation of hydrogels by a urea derivative, exploring how the morphology and rheology of these gels can be tuned by the anion identity. This study highlights the application of such compounds in developing materials with specific physical properties Lloyd & Steed, 2011.